2-(3,3-Dimethylmorpholino)acetohydrazide

• Molecular Formula: C8H17N3O2
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 2-(3,3-dimethylmorpholin-4-yl)acetohydrazide
• InChI: InChI=1S/C8H17N3O2/c1-8(2)6-13-4-3-11(8)5-7(12)10-9/h3-6,9H2,1-2H3,(H,10,12)
• InChI Key: IJKRLMAOSRZIID-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCCN1CC(=O)NN)C

Description

2-(3,3-Dimethylmorpholino)acetohydrazide is a hydrazide derivative featuring a morpholine ring substituted with two methyl groups at the 3-position, linked to an acetohydrazide backbone (CH₂C(O)NHNH₂).

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Pharmacological Profiles of Acetohydrazide Analogs

Compound Class	Key Substituent	Activity (IC₅₀/EC₅₀)	Reference
Benzimidazole derivatives	2-(Ethylthio)-1H-benzimidazolyl	α-Glucosidase inhibition (6.10 μM)
Quinazolinone derivatives	4-Oxo-2-propylquinazolin-3-yl	Antitumor (SK-MEL-2: <5 μM)
Oxadiazole derivatives	5-Mercapto-1,3,4-oxadiazol-2-yl	Antimicrobial (MIC: 30.2–43.2 μg/cm³)
Coumarin derivatives	4-Hydroxycoumarin-4-yloxy	Photodynamic therapy (N/A)
Benzo[d]imidazole arylhydrazones	2,3-Dihydroxybenzylidene	Anti-Parkinsonian (cell viability >60%)

Key Observations :

• Anticonvulsant Activity : Benzimidazole derivatives (e.g., 25g and 25j in ) outperformed phenytoin and ethosuximide in seizure models, suggesting that bulky aromatic substituents enhance CNS penetration .
• Antimicrobial Activity : Ethyl-thio benzimidazolyl acetohydrazides () and tetrazole derivatives () showed broad-spectrum activity, with MIC values <50 μg/cm³, likely due to thioether and heterocyclic moieties disrupting microbial membranes .
• Antitumor Activity: Quinazolinone-based hydrazides () demonstrated potent cytotoxicity (IC₅₀ <5 μM) against melanoma and ovarian cancer cells, attributed to DNA intercalation or kinase inhibition .

Structure-Activity Relationship (SAR)

• Hydrazide Core : Essential for hydrogen bonding with biological targets (e.g., α-glucosidase in ) .
• Substituent Effects: Aromatic Groups: Electron-withdrawing groups (e.g., nitro, chloro) enhance antimicrobial and antitumor activities by increasing electrophilicity . Heterocycles: Benzimidazole and morpholine rings improve solubility and target affinity (e.g., p38 MAPK inhibition in ) . Lipophilic Modifications: Methyl or ethyl groups (e.g., 3,3-dimethylmorpholino) may enhance blood-brain barrier penetration for CNS applications .

Thermal and Physicochemical Properties

• Thermal Stability : Acetohydrazides with aromatic substituents (e.g., 2-(1H-indol-3-yl)acetohydrazide) decompose above 200°C, suggesting suitability for high-temperature formulations .
• Solubility: Morpholino derivatives (e.g., 2-(diethylamino)-N'-diphenylmethylene acetohydrazide in ) exhibit improved aqueous solubility compared to purely aromatic analogs .